Cas no 5326-02-3 (2-methylpropyl Ethanedithioate)

• Product name: 2-methylpropyl Ethanedithioate
• CAS No: 5326-02-3
• MF: C₆H₁₂S₂
• MW: 148.289479255676
• CID: 938212
• PubChem ID: 219229

2-methylpropyl Ethanedithioate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl Ethanedithioate
• AR-1E4178; AC1Q7ES3; 7551-06-6; NSC246; Dithioessigsaeure-isobutylester; 2-methylpropyl ethane(dithioate); CTK4J7382; AC1L56BM; dithioacetic acid isobutyl ester;
• NSC246
• 5326-02-3
• DITHIOACETIC ACID, ISOBUTYL ESTER
• DTXSID20967823
• NSC-246
• 2-methylpropyl ethane(dithioate)

• Inchi： InChI=1S/C6H12S2/c1-5(2)4-8-6(3)7/h5H,4H2,1-3H3
• InChI Key： KLYNHVIJEHPQTQ-UHFFFAOYSA-N
• SMILES： CC(C)CSC(=S)C

Computed Properties

• Exact Mass: 148.03816
• Monoisotopic Mass: 148.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 195.5°C at 760 mmHg
• Flash Point: 72.1°C
• Refractive Index: 1.525
• PSA: 0
• LogP: 2.72290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Dithiocarboxylic acids and derivatives Dithiocarboxylic acid esters